Cas no 1805305-23-0 (2-Cyano-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1805305-23-0
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4933180
• Update Time: 2025-05-25

2-Cyano-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H6F2N2/c1-5-6(8(9)10)2-3-12-7(5)4-11/h2-3,8H,1H3
• InChI Key： PRGURKHBKMJYMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C#N)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-4-(difluoromethyl)-3-methylpyridine

Introduction to 2-Cyano-4-(difluoromethyl)-3-methylpyridine (CAS No. 1805305-23-0) in Modern Chemical and Pharmaceutical Research

2-Cyano-4-(difluoromethyl)-3-methylpyridine, identified by its CAS number 1805305-23-0, is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The structural features of 2-Cyano-4-(difluoromethyl)-3-methylpyridine, including its cyano group, difluoromethyl substituent, and methyl group, contribute to its unique chemical properties and potential utility in the development of novel therapeutic agents.

The significance of this compound lies in its potential as a building block for the synthesis of more complex molecules with targeted biological effects. In recent years, there has been a growing interest in the exploration of pyridine derivatives due to their ability to modulate various biological pathways. The presence of the cyano group enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis. Additionally, the difluoromethyl moiety is known to improve metabolic stability and binding affinity, which are critical factors in drug design. The methyl group further contributes to the steric and electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of 2-Cyano-4-(difluoromethyl)-3-methylpyridine with greater accuracy. These computational studies have highlighted its potential as a scaffold for developing inhibitors of enzymes involved in cancer metabolism and inflammation. For instance, preliminary virtual screening studies have suggested that this compound may interact with key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in various chronic inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance binding affinity through favorable interactions with hydrophobic pockets in protein targets.

In vitro experiments have further validated these computational predictions. Researchers have synthesized analogs of 2-Cyano-4-(difluoromethyl)-3-methylpyridine and evaluated their biological activity against a panel of relevant targets. These studies have demonstrated that certain derivatives exhibit potent inhibitory effects on COX-2 and LOX, with IC50 values comparable to those of existing therapeutics. Moreover, the structural integrity of these compounds has been maintained under various physiological conditions, suggesting their potential for further development into clinical candidates.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group is typically achieved through cyanation reactions, which can be performed using cyanide salts or other cyanating agents. The difluoromethyl group is often incorporated via halogenation followed by reduction or through direct fluorination techniques. These synthetic strategies have been optimized to ensure high yield and purity, which are essential for subsequent pharmacological evaluations.

The role of this compound extends beyond its use as an intermediate in drug synthesis. It has also been explored as a tool compound in chemical biology research, where it serves as a probe for understanding enzyme mechanisms and ligand-receptor interactions. For example, researchers have used 2-Cyano-4-(difluoromethyl)-3-methylpyridine to study the binding kinetics of pyridine-based ligands with membrane-bound receptors. These studies have provided valuable insights into the structural requirements for high-affinity binding and have informed the design of next-generation therapeutic agents.

Future directions in the research of 2-Cyano-4-(difluoromethyl)-3-methylpyridine include exploring its potential applications in agrochemicals and material science. The unique structural features of this compound make it a promising candidate for developing novel pesticides or specialty chemicals with enhanced stability and bioactivity. Additionally, its incorporation into advanced materials could lead to innovative solutions in areas such as catalysis and electronics.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-methylpyridine (CAS No. 1805305-23-0) represents a versatile compound with significant potential in pharmaceutical and chemical research. Its structural attributes, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset for developing innovative therapeutic agents and exploring new frontiers in chemical biology.